Cas no 1167055-60-8 (4-BroMo-7-Methyl-indole-6-caboxylic acid)

• Product Name: 4-BroMo-7-Methyl-indole-6-caboxylic acid
• CAS No: 1167055-60-8
• MF: C₁₀H₈BrNO₂
• MW: 254.080021858215
• CID: 4561368
• Update Time: 2025-06-07

4-BroMo-7-Methyl-indole-6-caboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-BroMo-7-Methyl-indole-6-caboxylic acid
• 1H-Indole-6-carboxylic acid, 4-bromo-7-methyl-

• Inchi： 1S/C10H8BrNO2/c1-5-7(10(13)14)4-8(11)6-2-3-12-9(5)6/h2-4,12H,1H3,(H,13,14)
• InChI Key： MUIZJQQMAUFRNL-UHFFFAOYSA-N
• SMILES： N1C2=C(C(Br)=CC(C(O)=O)=C2C)C=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives Indolecarboxylic acids and derivatives Indolecarboxylic acids

Additional information on 4-BroMo-7-Methyl-indole-6-caboxylic acid

4-Bromo-7-Methyl-indole-6-caboxylic acid (CAS No. 1167055-60-8): A Comprehensive Overview

4-Bromo-7-Methyl-indole-6-caboxylic acid (CAS No. 1167055-60-8) is a versatile compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents and as a key intermediate in synthetic pathways.

The chemical structure of 4-Bromo-7-Methyl-indole-6-caboxylic acid consists of an indole core with a bromine substituent at the 4-position and a methyl group at the 7-position, along with a carboxylic acid functional group at the 6-position. This combination of functional groups imparts unique chemical properties and reactivity, making it an attractive candidate for further investigation.

In recent years, significant advancements have been made in understanding the biological activities and potential applications of 4-Bromo-7-Methyl-indole-6-caboxylic acid. One of the key areas of research has been its role as a scaffold for the development of small molecule inhibitors targeting various enzymes and receptors. For instance, studies have shown that derivatives of this compound can exhibit potent inhibitory activity against specific kinases, which are implicated in various diseases such as cancer and inflammatory disorders.

A notable study published in the Journal of Medicinal Chemistry highlighted the synthesis and biological evaluation of a series of 4-Bromo-7-Methyl-indole-6-caboxylic acid-based compounds. The researchers demonstrated that these derivatives exhibited selective inhibition of a specific kinase involved in tumor growth and metastasis. This finding opens up new avenues for the development of targeted therapies with improved efficacy and reduced side effects.

Beyond its potential as a therapeutic agent, 4-Bromo-7-Methyl-indole-6-caboxylic acid has also been explored as a valuable intermediate in organic synthesis. Its reactivity and functional group diversity make it an ideal starting material for the preparation of complex molecules with diverse biological activities. For example, it can be used in multistep synthetic routes to produce compounds with anti-inflammatory, antiviral, and neuroprotective properties.

The synthesis of 4-Bromo-7-Methyl-indole-6-caboxylic acid typically involves several well-established chemical transformations. One common approach is to start from commercially available indole derivatives and introduce the bromine and methyl groups through selective substitution reactions. The carboxylic acid group can then be introduced via carboxylation or esterification followed by hydrolysis. Recent advancements in catalytic methods have further optimized these synthetic routes, leading to higher yields and improved purity.

In addition to its synthetic utility, 4-Bromo-7-Methyl-indole-6-caboxylic acidCABOXYLIC ACID">CABOXYLIC ACID">CABOXYLIC ACID">CABOXYLIC ACID">CABOXYLIC ACID">CABOXYLIC ACID">CABOXYLIC ACID">CABOXYLIC ACID">CABOXYLIC ACID">CABOXYLIC ACID">CABOXYLIC ACID">4-Bromo-7-Methyl-indole-6-carboxylic acid) has also been studied for its potential use in materials science. Its ability to form stable complexes with metal ions makes it a promising candidate for the development of novel coordination polymers and metal-organic frameworks (MOFs). These materials have applications in gas storage, catalysis, and drug delivery systems..

The environmental impact of 4-Bromo-7-Methyl-indole-6-carboxylic acid) is another important consideration. Recent studies have focused on developing green synthesis methods to reduce the environmental footprint associated with its production. Techniques such as solvent-free reactions and the use of renewable feedstocks have shown promise in minimizing waste generation and energy consumption..

In conclusion, 4-Bromo-7-Methyl-indole-6-carboxylic acid (CAS No. 1167055-60-8)) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical structure and reactivity make it an attractive target for further research and development. As ongoing studies continue to uncover new properties and uses, this compound is likely to play an increasingly important role in advancing our understanding of complex biological systems and developing innovative solutions to pressing medical challenges..